methyl 5-cyano-4-(4-methylphenyl)-6-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-2-oxo-3,4-dihydro-1H-pyridine-3-carboxylate

• IUPAC Name: methyl 5-cyano-4-(4-methylphenyl)-6-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-2-oxo-3,4-dihydro-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C27H23N3O4S/c1-16-7-9-18(10-8-16)23-21(14-28)26(30-25(32)24(23)27(33)34-2)35-15-22(31)29-20-12-11-17-5-3-4-6-19(17)13-20/h3-13,23-24H,15H2,1-2H3,(H,29,31)(H,30,32)
• InChI Key: ALMSSVLBODOHOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC(=O)NC3=CC4=CC=CC=C4C=C3)C(=O)OC
• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol
• CAS No.: 383894-23-3

Description

Methyl 5-cyano-4-(4-methylphenyl)-6-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-2-oxo-3,4-dihydro-1H-pyridine-3-carboxylate is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

In heterocyclic chemistry, the compound is related to the synthesis of complex heterocyclic systems that are of interest for their structural uniqueness and potential biological activities. For instance, the synthesis and characterization of novel heterocyclic compounds such as fused s-triazino heterocycles have been explored, demonstrating the utility of related naphthyl and pyridine derivatives in constructing intricate molecular architectures with potential pharmacological applications (Shaw et al., 1988).

Pharmacological Potential

The pharmacological evaluation of derivatives shows significant promise in areas such as tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Research demonstrates that certain derivatives exhibit moderate inhibitory effects across various assays, highlighting their potential as leads for drug development (Faheem, 2018).

Material Science and Supramolecular Chemistry

In materials science, the structural elements derived from such compounds are used to study supramolecular assemblies, showcasing the versatility of naphthalene derivatives in forming distinct solvatomorphs and affecting the dimensionality of hydrogen bond networks in solid-state structures. This indicates potential applications in the development of new materials with tailored properties (Białek et al., 2013).

Catalysis and Asymmetric Synthesis

The use of related compounds in catalytic and asymmetric synthesis processes has been documented, where they serve as organocatalysts or intermediates in promoting stereoselective reactions. This underlines the compound's utility in synthetic organic chemistry, particularly in the development of enantioselective synthesis methods (Syu et al., 2010).